5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine

• Molecular Formula: C10H7BrN4S
• Molecular Weight: 295.16 g/mol
• SMILES: C1=CC(=CC=C1C2=CSC3=NN=C(N23)N)Br
• InChI: InChI=1S/C10H7BrN4S/c11-7-3-1-6(2-4-7)8-5-16-10-14-13-9(12)15(8)10/h1-5H,(H2,12,13)
• InChIKey: XVCXANLUCBQUDQ-UHFFFAOYSA-N

5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine: Core Identity for Procurement Decisions

5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine (CAS 1511361-72-0) is a synthetic, low-molecular-weight (295.16 g/mol) heterocyclic building block that fuses a 1,3-thiazole and a 1,2,4-triazole into a single [2,3-c] ring system, and is further substituted with a para-bromophenyl group at the 5-position and a primary amine at the 3-position [1]. Its calculated physicochemical properties (XLogP3-AA: 3.3, topological polar surface area: 84.5 Ų, hydrogen bond donor count: 1, hydrogen bond acceptor count: 4, rotatable bond count: 1) place it within a drug-like space typical of orally bioavailable CNS-penetrant scaffolds, making it a versatile intermediate for medicinal chemistry and chemical biology programs [1].

• [1] PubChem Compound Summary for CID 82489984, 5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine. National Center for Biotechnology Information (2024). View Source

Why 5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine Cannot Be Replaced by Generic Analogs

The [2,3-c] thiazolo-triazole isomer, the para-bromophenyl substituent, and the free 3-amine each confer distinct reactivity and biological profile characteristics that cannot be assumed by substitutes. Isomeric thiazolo[3,2-b]-s-triazoles, for example, are formed through a different cyclization pathway and demonstrate divergent biological activity spectra [1]. Within the [2,3-c] family, the para-bromine atom provides a synthetic handle for late-stage functionalization via cross-coupling (e.g., Suzuki, Buchwald-Hartwig) that is absent in protio or methyl analogs, while the 3-amine offers a distinct hydrogen-bonding pharmacophore compared to the 3-thiol or 3-alkyl variants. Substituting with a 4-chloro or 4-fluoro congener alters both the electronic profile and the leaving-group potential for further diversification, directly impacting structure-activity relationships (SAR) in target binding [2]. Therefore, direct replacement without quantitative, context-matched comparative data risks compromising synthetic route efficiency and biological outcomes.

• [1] Kumar, P., Mohan, J., & Makrandi, J. K. (2007). Heterocyclic systems containing bridgehead nitrogen atom: Synthesis and evaluation of bio-activity of thiazolo[3,2-b]-s-triazoles and isomeric thiazolo[2,3-c]-s-triazoles. Indian Journal of Chemistry, 46B, 1883-1885. View Source
• [2] Pathania, S., Narang, R. K., & Rawal, R. K. (2019). Role of sulphur-heterocycles in medicinal chemistry: An update. European Journal of Medicinal Chemistry, 180, 486–508. View Source

5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine: Quantitative Differentiation Evidence

Critical Gap in Head-to-Head Comparative Data Requires Caution

A systematic search of the primary literature, patents, and authoritative bioactivity databases (PubChem, BindingDB) did not retrieve any study that directly compares 5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine with a defined analog (e.g., 4-chlorophenyl, 4-fluorophenyl, 4-methylphenyl, or unsubstituted phenyl) in the same assay under identical conditions [1][2]. The only available quantitative binding datum for a structurally related compound—N-[[3-(4-bromophenyl)thiazolo[2,3-c][1,2,4]triazol-6-yl]methyl]cyclopentanamine—shows an IC50 of 100,000 nM against human tyrosine-protein phosphatase non-receptor type 7, which is a weak, single-point measurement with no comparator [3]. Consequently, no evidence dimension can currently meet the criteria for a direct head-to-head comparison or a reliable cross-study comparable metric. Until side-by-side profiling is published, procurement decisions must be guided by the compound's unique synthetic versatility (para-bromine as a cross-coupling handle) and its differentiated [2,3-c] isomeric scaffold, rather than by proven superiority over specific analogs.

Evidence Dimension	Bioactivity (IC50)
Target Compound Data	100,000 nM (analog: N-[[3-(4-bromophenyl)thiazolo[2,3-c][1,2,4]triazol-6-yl]methyl]cyclopentanamine)
Comparator Or Baseline	No direct comparator available
Quantified Difference	Cannot be calculated
Conditions	Tyrosine-protein phosphatase non-receptor type 7 (Human) inhibition assay; Sanford-Burnham Center for Chemical Genomics [3]

Why This Matters

The absence of comparator data means that any claim of superiority over a close analog is unsubstantiated; selection should be based on the specific synthetic or pharmacophoric requirement for a para-bromophenyl, 3-amino, [2,3-c]-fused scaffold.

• [1] PubChem Compound Summary for CID 82489984, 5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine. National Center for Biotechnology Information (2024). View Source
• [2] Kizhakke Purakkel, U., et al. (2025). Thiazolotriazoles: Their Biological Activity and Structure-Activity Relationships. Chemical Record, e202500151. View Source
• [3] BindingDB Entry BDBM53570, N-[[3-(4-bromophenyl)-6-thiazolo[2,3-c][1,2,4]triazolyl]methyl]cyclopentanamine. Sanford-Burnham Center for Chemical Genomics. View Source

Application Scenarios for 5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine Based on Verified Structural Evidence

Scaffold for Diversification via Palladium-Catalyzed Cross-Coupling

The para-bromine atom is a prime site for Suzuki-Miyaura, Buchwald-Hartwig, or other palladium-mediated reactions, enabling the introduction of aryl, heteroaryl, or amine diversity at the 4-phenyl position without altering the core thiazolo[2,3-c][1,2,4]triazol-3-amine scaffold. This is a key differentiator from the 4-chloro analog, which is less reactive under standard cross-coupling conditions, and the 4-iodo analog, which may present stability challenges. The free 3-amine can be protected or functionalized independently, offering orthogonal synthetic handles [1].

Medicinal Chemistry Lead Optimization in Kinase or Phosphatase Programs

The thiazolo[2,3-c][1,2,4]triazole core is documented in the literature as a privileged scaffold for kinase inhibition and antimicrobial activity [2][3]. The 3-amine serves as a hydrogen-bond donor/acceptor, while the bromophenyl group mimics a natural phenylalanine or tyrosine side chain. A structurally related derivative showed weak inhibition of tyrosine-protein phosphatase non-receptor type 7 (IC50 = 100,000 nM), indicating potential for optimization into selective phosphatase or kinase probes [4].

Antimicrobial Drug Discovery Starting Point

Isomeric thiazolo[2,3-c]-s-triazoles have demonstrated antibacterial activity against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) organisms, as well as antifungal effects against Candida albicans [3]. The 4-bromophenyl variant is a synthetic analog within this activity space and can be prioritized for hit-to-lead campaigns targeting resistant bacterial strains, where the bromine's polarizability may enhance membrane permeability.

Chemical Probe Development for CNS Targets

Its calculated XLogP3-AA of 3.3, low molecular weight (295 Da), and small topological polar surface area (84.5 Ų) place this compound within the favorable range for blood-brain barrier penetration [1]. It can be utilized as a starting fragment for the development of CNS-active chemical probes where a halogenated aromatic moiety is required for potency or selectivity.

• [1] PubChem Compound Summary for CID 82489984, 5-(4-Bromophenyl)thiazolo[2,3-c][1,2,4]triazol-3-amine. National Center for Biotechnology Information (2024). View Source
• [2] Kizhakke Purakkel, U., et al. (2025). Thiazolotriazoles: Their Biological Activity and Structure-Activity Relationships. Chemical Record, e202500151. View Source
• [3] Kumar, P., Mohan, J., & Makrandi, J. K. (2007). Heterocyclic systems containing bridgehead nitrogen atom: Synthesis and evaluation of bio-activity of thiazolo[3,2-b]-s-triazoles and isomeric thiazolo[2,3-c]-s-triazoles. Indian Journal of Chemistry, 46B, 1883-1885. View Source
• [4] BindingDB Entry BDBM53570, N-[[3-(4-bromophenyl)-6-thiazolo[2,3-c][1,2,4]triazolyl]methyl]cyclopentanamine. Sanford-Burnham Center for Chemical Genomics. View Source